Cas no 2138094-41-2 (3-[(2-Tert-butyl-6-chloroquinazolin-4-yl)sulfanyl]propanoic acid)

• Product Name: 3-[(2-Tert-butyl-6-chloroquinazolin-4-yl)sulfanyl]propanoic acid
• CAS No: 2138094-41-2
• MF: C₁₅H₁₇ClN₂O₂S
• MW: 324.825681447983
• CID: 5837542
• PubChem ID: 165834675
• Update Time: 2025-05-25

3-[(2-Tert-butyl-6-chloroquinazolin-4-yl)sulfanyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138094-41-2
• 3-[(2-tert-butyl-6-chloroquinazolin-4-yl)sulfanyl]propanoic acid
• EN300-1153532
• 3-[(2-Tert-butyl-6-chloroquinazolin-4-yl)sulfanyl]propanoic acid

• Inchi： 1S/C15H17ClN2O2S/c1-15(2,3)14-17-11-5-4-9(16)8-10(11)13(18-14)21-7-6-12(19)20/h4-5,8H,6-7H2,1-3H3,(H,19,20)
• InChI Key： GGHZCWMISMZCJO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=NC(C(C)(C)C)=N2)SCCC(=O)O

Computed Properties

• Exact Mass: 324.0699267g/mol
• Monoisotopic Mass: 324.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 88.4Ų

Additional information on 3-[(2-Tert-butyl-6-chloroquinazolin-4-yl)sulfanyl]propanoic acid

3-[(2-Tert-butyl-6-chloroquinazolin-4-yl)sulfanyl]propanoic acid: A Comprehensive Overview

The compound 3-[(2-Tert-butyl-6-chloroquinazolin-4-yl)sulfanyl]propanoic acid, identified by the CAS number 2138094-41-2, represents a significant advancement in the field of heterocyclic chemistry and its applications in drug discovery. This molecule, characterized by its unique structure featuring a quinazoline ring system substituted with a tert-butyl group, a chlorine atom, and a sulfanylpropanoic acid moiety, has garnered considerable attention due to its potential biological activities and synthetic versatility.

Recent studies have highlighted the importance of quinazoline derivatives in medicinal chemistry, particularly in the development of anticancer agents. The substitution pattern of this compound—specifically the placement of the tert-butyl group at position 2 and chlorine at position 6—plays a crucial role in modulating its pharmacokinetic properties and bioavailability. Researchers have demonstrated that such substitutions can enhance the compound's stability and selectivity towards specific biological targets, making it a promising candidate for further exploration in therapeutic applications.

The synthesis of 3-[(2-Tert-butyl-6-chloroquinazolin-4-yl)sulfanyl]propanoic acid involves a multi-step process that typically begins with the preparation of the quinazoline core. This is followed by functionalization at the 4-position with a thioether group, which is subsequently converted into the sulfanylpropanoic acid moiety through appropriate chemical transformations. The use of advanced synthetic methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency and scalability of this process.

In terms of biological activity, this compound has shown remarkable potential as an inhibitor of various enzymes implicated in cancer progression. For instance, recent findings suggest that it exhibits potent inhibitory activity against kinases involved in cell proliferation and angiogenesis. Moreover, preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells, indicating a favorable therapeutic index.

The integration of computational chemistry techniques has further enhanced our understanding of the molecular interactions underlying the biological activity of this compound. Docking studies reveal that the tert-butyl group and chlorine substituents contribute to favorable hydrophobic and electrostatic interactions with target proteins, respectively. These insights have paved the way for rational drug design strategies aimed at optimizing its efficacy and reducing potential side effects.

Looking ahead, the development of 3-[(2-Tert-butyl-6-chloroquinazolin-4-yl)sulfanyl]propanoic acid into a clinically relevant therapeutic agent will require extensive preclinical testing to evaluate its safety profile and pharmacokinetics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process, bringing us closer to realizing its full potential in treating complex diseases such as cancer.